sec-O-Glucosylhamaudol
sec-O-Glucosylhamaudol
Brand Name:
Vulcanchem
CAS No.:
80681-44-3
VCID:
VC0031708
InChI:
InChI=1S/C21H26O10/c1-8-4-10(23)15-12(28-8)6-11-9(16(15)24)5-14(21(2,3)31-11)30-20-19(27)18(26)17(25)13(7-22)29-20/h4,6,13-14,17-20,22,24-27H,5,7H2,1-3H3/t13-,14+,17-,18+,19-,20+/m1/s1
SMILES:
CC1=CC(=O)C2=C(C3=C(C=C2O1)OC(C(C3)OC4C(C(C(C(O4)CO)O)O)O)(C)C)O
Molecular Formula:
C₂₁H₂₆O₁₀
Molecular Weight:
438.43
sec-O-Glucosylhamaudol
CAS No.: 80681-44-3
Reference Standards
VCID: VC0031708
Molecular Formula: C₂₁H₂₆O₁₀
Molecular Weight: 438.43
| CAS No. | 80681-44-3 |
|---|---|
| Product Name | sec-O-Glucosylhamaudol |
| Molecular Formula | C₂₁H₂₆O₁₀ |
| Molecular Weight | 438.43 |
| IUPAC Name | (3S)-5-hydroxy-2,2,8-trimethyl-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydropyrano[3,2-g]chromen-6-one |
| Standard InChI | InChI=1S/C21H26O10/c1-8-4-10(23)15-12(28-8)6-11-9(16(15)24)5-14(21(2,3)31-11)30-20-19(27)18(26)17(25)13(7-22)29-20/h4,6,13-14,17-20,22,24-27H,5,7H2,1-3H3/t13-,14+,17-,18+,19-,20+/m1/s1 |
| SMILES | CC1=CC(=O)C2=C(C3=C(C=C2O1)OC(C(C3)OC4C(C(C(C(O4)CO)O)O)O)(C)C)O |
| Appearance | Powder |
| Synonyms | (S)-3-(β-D-Glucopyranosyloxy)-3,4-dihydro-5-hydroxy-2,2,8-trimethyl-2H,6H-Benzo[1,2-b:5,4-b’]dipyran-6-one; |
| PubChem Compound | 10478277 |
| Last Modified | Nov 11 2021 |
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